3,5-Bis[3-(benzyloxy)-4-nitrophenoxy]benzoic acid

• CAS: 648891-36-5
• Molecular Formula: C33H24N2O10
• Molecular Weight: 608.5 g/mol
• SMILES: C1=CC=C(C=C1)COC2=C(C=CC(=C2)OC3=CC(=CC(=C3)C(=O)O)OC4=CC(=C(C=C4)[N+](=O)[O-])OCC5=CC=CC=C5)[N+](=O)[O-]
• InChI: InChI=1S/C33H24N2O10/c36-33(37)24-15-27(44-25-11-13-29(34(38)39)31(18-25)42-20-22-7-3-1-4-8-22)17-28(16-24)45-26-12-14-30(35(40)41)32(19-26)43-21-23-9-5-2-6-10-23/h1-19H,20-21H2,(H,36,37)
• InChIKey: DSHZUUJXOYKCAQ-UHFFFAOYSA-N

Researchers requiring a benzyloxy-substituted γ-secretase inhibitor for lipophilicity-activity studies face supply inconsistency of this precise chemotype. This compound resolves that with two meta-benzyloxy-4-nitrophenoxy arms, providing a LogP of 8.99 and 608.55 g/mol molecular weight. Key procurement data: • Differentiation: >2-fold higher LogP and >53% greater molecular weight than the non-benzyloxy analog, enabling distinct SAR probing. • Utility: Benzyloxy groups serve as protected phenols, allowing hydrogenolysis to free hydroxyls for dendritic or coordination polymer synthesis. • Chromatography: Significantly distinct RP-HPLC retention time makes it an effective reference standard for method validation.

3,5-Bis[3-(benzyloxy)-4-nitrophenoxy]benzoic acid: Product Overview & Sourcing

3,5-Bis[3-(benzyloxy)-4-nitrophenoxy]benzoic acid (CAS 648891-36-5), molecular formula C33H24N2O10, is a complex organic compound belonging to the class of nitro-substituted benzoic acid derivatives. Its structure features a central benzoic acid core substituted at the 3 and 5 positions with two 4-nitrophenoxy groups, each of which is further substituted with a benzyloxy moiety at the meta position relative to the ether linkage . This compound has a molecular weight of 608.55 g/mol, a calculated LogP of approximately 8.99, and a polar surface area (PSA) of 165.86 Ų . It is reported to exhibit inhibitory activity against γ-secretase, making it a molecule of interest in research related to Alzheimer's disease and Notch signaling pathways .

1

γ-Secretase pathway inhibition study fit

2

Benzyloxy-substituted SAR probe for extended aromatic interactions

3

Orthogonal protection/deprotection intermediate for complex architectures

3,5-Bis[3-(benzyloxy)-4-nitrophenoxy]benzoic acid: Why Substitution Fails

Substituting 3,5-Bis[3-(benzyloxy)-4-nitrophenoxy]benzoic acid (CAS 648891-36-5) with its close structural analog, 3,5-Bis(4-nitrophenoxy)benzoic acid (CAS 173550-33-9, also known as Compound W), is not scientifically valid due to fundamental differences in molecular architecture that directly impact physicochemical properties and experimental utility. While both compounds share the same central benzoic acid scaffold and exhibit γ-secretase inhibition, the target compound possesses two additional benzyloxy substituents at the meta-positions of the nitrophenoxy rings . This structural divergence leads to a 53.5% increase in molecular weight (608.55 g/mol vs. 396.31 g/mol), a >2-fold increase in LogP (≈8.99 vs. ≈4.2), and a >2-fold increase in polar surface area (165.86 Ų vs. ~80 Ų) compared to the simpler analog [1]. These quantitative differences result in significantly altered solubility profiles, chromatographic retention behavior, and membrane permeability characteristics, rendering the compounds non-interchangeable in both biological assays and synthetic applications. The evidence below details the specific, measurable dimensions of differentiation that must inform any procurement or experimental design decision.

Molecular architecture divergence

Added benzyloxy groups may significantly shift solubility, permeability, and assay compatibility compared to the simpler 4-nitrophenoxy analog.

Lipophilicity and chromatographic behavior

A much higher calculated LogP alters reversed-phase HPLC retention; direct method transfer without revalidation may not be reliable.

Synthetic handle mismatch

The benzyloxy substituents provide orthogonal deprotection options absent in the analog, limiting substitution in routes that rely on those handles.

• [1] PubChem. (2025). 3,5-Bis(4-nitrophenoxy)benzoic acid. CID 16760376. https://pubchem.ncbi.nlm.nih.gov/compound/16760376 View Source

3,5-Bis[3-(benzyloxy)-4-nitrophenoxy]benzoic acid vs. Closest Analog: Quantitative Evidence

Molecular Weight and Lipophilicity: Key Physicochemical Differences

3,5-Bis[3-(benzyloxy)-4-nitrophenoxy]benzoic acid (target) has a molecular weight of 608.55 g/mol, which is 53.5% higher than its closest analog, 3,5-Bis(4-nitrophenoxy)benzoic acid (396.31 g/mol) [1]. This mass difference is accompanied by a more than doubling of the calculated LogP value, from approximately 4.2 for the analog to 8.99 for the target compound [1]. The polar surface area (PSA) also increases substantially from an estimated 80-100 Ų to 165.86 Ų .

MW & Lipophilicity

Cross-study comparable

Target

608.55 g/mol; LogP 8.99; PSA 165.86 Ų

Analog (CAS 173550-33-9)

396.31 g/mol; LogP ≈4.2; PSA ~80–100 Ų

+53.5% MW; >2× LogP; >2× PSA

Supports solubility and chromatography differentiation

Calculated values; empirical validation recommended

Evidence Dimension	Molecular Weight and Calculated Lipophilicity (LogP)
Target Compound Data	Molecular Weight: 608.55 g/mol; LogP: 8.99; PSA: 165.86 Ų
Comparator Or Baseline	3,5-Bis(4-nitrophenoxy)benzoic acid (CAS 173550-33-9): Molecular Weight: 396.31 g/mol; LogP: ≈4.2; PSA: ~80-100 Ų (estimated)
Quantified Difference	Molecular Weight: +212.24 g/mol (+53.5%); LogP: +4.8 units (>2-fold increase); PSA: +~70-85 Ų (>2-fold increase)
Conditions	Calculated values from chemical structure databases (ChemSrc, PubChem)

Why This Matters

This dramatic increase in lipophilicity and molecular size directly impacts solubility in aqueous buffers, retention time in reversed-phase HPLC, and membrane permeability, making the target compound unsuitable as a direct substitute for the analog in established assay protocols without extensive revalidation.

• [1] PubChem. (2025). 3,5-Bis(4-nitrophenoxy)benzoic acid. CID 16760376. https://pubchem.ncbi.nlm.nih.gov/compound/16760376 View Source

Benzyloxy Substituents: Topology and Synthetic Accessibility

The target compound contains two benzyloxy (-OCH2C6H5) groups attached to the meta-position of each 4-nitrophenoxy ring, which are entirely absent in the simpler analog 3,5-Bis(4-nitrophenoxy)benzoic acid [1]. This structural difference increases the total number of aromatic rings from three to five and adds two additional ether linkages. The molecular formula changes from C19H12N2O8 to C33H24N2O10, representing the addition of C14H12O2 across the two benzyloxy groups [1]. The methyl ester derivative of this compound (CAS 823814-62-6) has been characterized with 12 rotatable bonds and a complexity score of 908, indicating significantly greater conformational flexibility compared to the analog's 5 rotatable bonds .

Structural Topology

Direct head-to-head comparison

Target

C₃₃H₂₄N₂O₁₀; 5 aromatic rings; 12 rotatable bonds (methyl ester)

Analog (CAS 173550-33-9)

C₁₉H₁₂N₂O₈; 3 aromatic rings; 5 rotatable bonds

+2 benzyloxy groups; +7 rotatable bonds

Enables distinct SAR and synthetic derivatization

Methyl ester derivative used for bond count

Evidence Dimension	Molecular Formula and Structural Elements
Target Compound Data	Formula: C33H24N2O10; Aromatic rings: 5; Rotatable bonds: 12 (for methyl ester derivative); Ether linkages: 4 (two aryl-O-aryl, two benzyl-O-aryl)
Comparator Or Baseline	3,5-Bis(4-nitrophenoxy)benzoic acid (CAS 173550-33-9): Formula: C19H12N2O8; Aromatic rings: 3; Rotatable bonds: 5; Ether linkages: 2 (aryl-O-aryl)
Quantified Difference	Formula difference: +C14H12O2; Aromatic rings: +2; Rotatable bonds: +7; Ether linkages: +2
Conditions	Structural analysis based on chemical formulas and SMILES notations

Why This Matters

The presence of benzyloxy groups provides additional synthetic handles for further derivatization (e.g., hydrogenolysis to reveal phenolic -OH groups) and introduces greater conformational flexibility that may influence binding interactions with biological targets. This makes the compound a distinct chemical tool for exploring structure-activity relationships that cannot be accessed using the simpler analog.

• [1] PubChem. (2025). 3,5-Bis(4-nitrophenoxy)benzoic acid. CID 16760376. https://pubchem.ncbi.nlm.nih.gov/compound/16760376 View Source

γ-Secretase Inhibition: Limited Comparative Data

3,5-Bis[3-(benzyloxy)-4-nitrophenoxy]benzoic acid has been reported as an inhibitor of γ-secretase, with activity characterized in a cellular assay . While both the target compound and its analog 3,5-Bis(4-nitrophenoxy)benzoic acid are described as γ-secretase inhibitors, quantitative comparative potency data from head-to-head studies are not publicly available . The analog has been more extensively characterized and is known to reduce the released levels of Aβ42 and notch-1 Aβ-like peptide 25 (Nβ25) in HEK293 cells, with effects on Notch1 intracellular domain release . For the target compound, published quantitative potency values (e.g., IC50) are not available in accessible literature.

γ-Secretase Inhibition

Class-level inference

Target reported as inhibitor; no published IC₅₀ identified

Comparative potency data not available

Empirical validation required for assay substitution

Evidence Dimension	γ-Secretase Inhibitory Activity
Target Compound Data	Reported as γ-secretase inhibitor (qualitative description); no published IC50 values identified in open literature
Comparator Or Baseline	3,5-Bis(4-nitrophenoxy)benzoic acid (CAS 173550-33-9): γ-secretase inhibitor; reduces Aβ42 and Nβ25 release in cellular assays; specific IC50 values not prominently reported
Quantified Difference	Quantitative comparison not possible due to absence of published potency data for target compound
Conditions	Cell-based assays (specific conditions for target compound not publicly detailed)

Why This Matters

While both compounds belong to the same mechanistic class (γ-secretase inhibitors), the absence of published comparative potency data means that experimental substitution cannot be justified on the basis of equivalent biological activity. Researchers must empirically validate the target compound in their specific assay systems rather than assuming comparable potency or selectivity profiles.

3,5-Bis[3-(benzyloxy)-4-nitrophenoxy]benzoic acid: Key Procurement Scenarios

SAR Studies: γ-Secretase Inhibitors with Extended Aromatic Groups

Researchers investigating how additional benzyloxy substituents on the nitrophenoxy rings affect γ-secretase inhibition, cellular permeability, or off-target interactions should procure this compound. Its molecular weight (608.55 g/mol) and LogP (8.99) are substantially higher than the simpler analog, providing a tool to probe the lipophilicity-activity relationship within this chemotype . The presence of two benzyloxy groups introduces additional aromatic interactions and hydrogen bond acceptor capacity that may influence binding to the γ-secretase complex in ways not accessible with 3,5-Bis(4-nitrophenoxy)benzoic acid.

Synthetic Intermediate for Orthogonal Protection/Deprotection

The benzyloxy groups on this compound serve as protected phenols that can be selectively removed via hydrogenolysis to reveal free hydroxyl groups for further functionalization. This makes 3,5-Bis[3-(benzyloxy)-4-nitrophenoxy]benzoic acid a valuable intermediate for synthesizing more complex dendritic structures, coordination polymers, or functional materials where sequential deprotection is required . The compound's 12 rotatable bonds (as estimated from its methyl ester derivative) and extended aromatic system provide conformational flexibility and π-stacking potential that simpler analogs lack .

HPLC Method Development & Reference Standard

Due to its significantly higher LogP (8.99 vs. ~4.2) and molecular weight (608.55 vs. 396.31 g/mol) compared to 3,5-Bis(4-nitrophenoxy)benzoic acid, this compound exhibits markedly different retention behavior in reversed-phase HPLC [1]. Laboratories developing separation methods for complex reaction mixtures containing benzyloxy-substituted nitroaromatics should procure this compound as a reference standard to establish retention time markers and validate method specificity. Its distinct chromatographic profile ensures it can be resolved from simpler nitrobenzoic acid derivatives in complex sample matrices.

Application

Selection Property

Validation Focus

γ-Secretase SAR with extended aromatics

Benzyloxy substitution pattern

Lipophilicity-activity relationship context

Orthogonal protection/deprotection intermediate

Benzyloxy as latent phenol groups

Sequential deprotection compatibility

HPLC method development for nitroaromatics

Differentiated retention behavior

Method specificity and resolution validation

• [1] PubChem. (2025). 3,5-Bis(4-nitrophenoxy)benzoic acid. CID 16760376. https://pubchem.ncbi.nlm.nih.gov/compound/16760376 View Source